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Compound of Interest

Compound Name: 1H-Indene, 1-methylene-

Cat. No.: B1594620 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 1H-Indene, 1-methylene-. Adherence to these

procedures is vital for ensuring a safe laboratory environment.

Disclaimer: A comprehensive Safety Data Sheet (SDS) with detailed, experimentally verified

data for 1H-Indene, 1-methylene- is not readily available. The information presented below is

compiled from various sources, including data on the related compound indene. All quantitative

data should be treated as estimates and handled with the utmost caution.

Hazard Identification and Personal Protective
Equipment (PPE)
1H-Indene, 1-methylene- is a chemical compound that requires careful handling to prevent

potential health hazards. While specific toxicity data is limited, the structure suggests potential

for skin, eye, and respiratory irritation.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Recommended Equipment Purpose

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield may be

required for splash hazards.

Protects against splashes and

flying particles.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). Glove

material should be selected

based on breakthrough time

and permeation rate.

Prevents skin contact with the

chemical.

Body Protection

Flame-resistant lab coat.

Coveralls for larger quantities

or increased exposure risk.

Protects skin and clothing from

splashes and contamination.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is inadequate, a

respirator with an appropriate

cartridge may be necessary.

Minimizes inhalation of vapors.

Foot Protection

Closed-toe shoes, preferably

made of a chemical-resistant

material.

Protects feet from spills.

Physical and Chemical Properties
Understanding the physical and chemical properties of 1H-Indene, 1-methylene- is essential

for safe handling and storage. The following table summarizes available data, some of which

are computed estimates.

Table 2: Physical and Chemical Properties of 1H-Indene, 1-methylene-
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Property Value Source

Molecular Formula C₁₀H₈ PubChem[1]

Molecular Weight 128.17 g/mol PubChem[1]

CAS Number 2471-84-3 PubChem[1]

Appearance Data not available -

Boiling Point Data not available -

Melting Point Data not available -

Flash Point Data not available -

XLogP3 (Computed) 2.8 PubChem[1]

Occupational Exposure Limits
Specific occupational exposure limits for 1H-Indene, 1-methylene- have not been established.

The following data for the related compound, indene, should be used as a cautious reference.

Table 3: Occupational Exposure Limits for Indene (CAS: 95-13-6)

Organization TWA STEL Notes

OSHA 10 ppm (45 mg/m³) -

For construction and

maritime industries

only.[2]

NIOSH 10 ppm (45 mg/m³) - -

ACGIH 5 ppm - Liver damage.

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit

Safe Handling and Storage Procedures
Handling:
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Always work in a well-ventilated area, preferably within a certified chemical fume hood.

Avoid direct contact with skin, eyes, and clothing. Wear the recommended PPE at all times.

Prevent the formation of aerosols and vapors.

Use non-sparking tools and equipment to prevent ignition sources.

Ground all containers and transfer equipment to prevent static discharge.

Keep containers tightly closed when not in use.

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

oxidizing agents.

Keep containers tightly sealed.

Store away from heat, sparks, and open flames.

Spill and Emergency Procedures
Spill Response:

Evacuate: Immediately evacuate the spill area.

Ventilate: Ensure adequate ventilation.

Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill. Do not

use combustible materials like sawdust.

Collect: Carefully collect the absorbed material into a sealed, properly labeled container for

disposal.

Clean: Decontaminate the spill area with an appropriate solvent, followed by washing with

soap and water.

First Aid Measures:
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Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Disposal Plan
All waste containing 1H-Indene, 1-methylene- must be handled as hazardous waste.

Waste Collection: Collect all waste materials (including contaminated PPE, absorbent

materials, and empty containers) in designated, compatible, and properly labeled hazardous

waste containers.

Labeling: Label waste containers clearly with "Hazardous Waste" and the chemical name

"1H-Indene, 1-methylene-".

Storage: Store hazardous waste containers in a designated satellite accumulation area,

ensuring they are closed at all times except when adding waste.

Disposal: Arrange for the disposal of hazardous waste through your institution's

environmental health and safety office, following all local, state, and federal regulations.

Experimental Workflow for Safe Handling
The following diagram outlines the logical workflow for the safe handling of 1H-Indene, 1-
methylene- in a laboratory setting.
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Caption: Workflow for the safe handling of 1H-Indene, 1-methylene-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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